Cas no 1805992-63-5 (4-(Difluoromethyl)-6-hydroxy-2-iodo-3-methylpyridine)

• Product Name: 4-(Difluoromethyl)-6-hydroxy-2-iodo-3-methylpyridine
• CAS No: 1805992-63-5
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4886330
• Update Time: 2025-05-21

4-(Difluoromethyl)-6-hydroxy-2-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-hydroxy-2-iodo-3-methylpyridine

• Inchi： 1S/C7H6F2INO/c1-3-4(6(8)9)2-5(12)11-7(3)10/h2,6H,1H3,(H,11,12)
• InChI Key： SNKAIPOTSBTXIS-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(C(F)F)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Additional information on 4-(Difluoromethyl)-6-hydroxy-2-iodo-3-methylpyridine

4-(Difluoromethyl)-6-hydroxy-2-iodo-3-methylpyridine: A Comprehensive Overview

The compound 4-(Difluoromethyl)-6-hydroxy-2-iodo-3-methylpyridine (CAS No. 1805992-63-5) is a highly specialized organic molecule with a unique structure that makes it a subject of interest in various scientific and industrial applications. This pyridine derivative is characterized by its substituted ring system, which includes a difluoromethyl group at the 4-position, a hydroxyl group at the 6-position, an iodo substituent at the 2-position, and a methyl group at the 3-position. The combination of these substituents imparts distinctive chemical properties to the molecule, making it valuable for research and development in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-6-hydroxy-2-iodo-3-methylpyridine in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors. For instance, the hydroxyl group at the 6-position has been shown to enhance the molecule's ability to form hydrogen bonds, which is crucial for interactions with biological targets. Additionally, the iodo substituent at the 2-position provides opportunities for further functionalization through nucleophilic aromatic substitution reactions, enabling the creation of diverse derivatives with tailored activities.

The synthesis of 4-(Difluoromethyl)-6-hydroxy-2-iodo-3-methylpyridine involves a multi-step process that typically begins with the preparation of a pyridine ring system. Key steps include Friedel-Crafts alkylation for introducing substituents onto the aromatic ring and subsequent oxidation or reduction reactions to achieve the desired functional groups. The introduction of the difluoromethyl group requires precise control over reaction conditions to ensure regioselectivity and avoid unwanted side products. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

In terms of physical properties, 4-(Difluoromethyl)-6-hydroxy-2-iodo-3-methylpyridine exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various organic synthesis protocols where controlled reactivity is essential. The molecule's stability under standard storage conditions has also been evaluated, with results indicating that it remains stable for extended periods when stored in dry conditions away from light.

The application of 4-(Difluoromethyl)-6-hydroxy-2-iodo-3-methylpyridine extends beyond traditional chemical synthesis. Recent research has explored its potential as an intermediate in the production of advanced materials, such as organic semiconductors and optoelectronic devices. The presence of electron-withdrawing groups like difluoromethylene and iodo substituents influences the electronic properties of the molecule, making it a candidate for use in devices requiring specific charge transport characteristics.

Moreover, 4-(Difluoromethyl)-6-hydroxy-2-iodo-3-methylpyridine has shown promise in agrochemical applications. Studies have demonstrated its ability to inhibit key enzymes involved in plant pathogenic processes, suggesting its potential as a lead compound for fungicides or herbicides. Field trials conducted under controlled conditions have yielded encouraging results, with minimal adverse effects on non-target organisms observed.

In conclusion, 4-(Difluoromethyl)-6-hydroxy-2-iodo-3-methylpyridine (CAS No. 1805992-63-5) is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and agrochemicals. As ongoing research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.